![molecular formula C19H17N7O3S2 B2539329 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide CAS No. 852047-78-0](/img/structure/B2539329.png)
2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
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Description
2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H17N7O3S2 and its molecular weight is 455.51. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Research has been conducted on the synthesis of new thiazolidin-4-one derivatives incorporating the specified compound, aimed at determining their antimicrobial activity. These compounds were synthesized with the intent of exploring feasible structure–activity relationships. The in vitro antibacterial and antifungal activities of these derivatives were tested against various bacterial strains (such as Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, Salmonella typhi) and fungal strains (Aspergillus niger, Candida albicans), showcasing the potential of these compounds as antimicrobial agents (Baviskar et al., 2013).
Insecticidal Assessment
Another study focused on the synthesis of innovative heterocycles incorporating a thiadiazole moiety, derived from the specified compound, to assess their insecticidal potential against the cotton leafworm, Spodoptera littoralis. This research highlights the utility of such compounds in developing new insecticidal agents, demonstrating the compound's applicability in agricultural chemistry (Fadda et al., 2017).
Synthesis of Bis Heterocycles
Additionally, the compound has been used in the synthesis of amidomethane sulfonyl-linked bis heterocycles, which were subsequently tested for antioxidant activity. This exploration into the antioxidant properties of derivatives linked via the specified compound suggests its potential in the development of new antioxidant agents, indicating its versatility in medicinal chemistry applications (Talapuru et al., 2014).
Development of Novel Heterocyclic Compounds
The compound has also been instrumental in the design and synthesis of novel thiopyrimidine-glucuronide compounds with promising biological activities. The synthesis process featured the formation of a dihydropyrimidine skeleton, highlighting the compound's utility in creating structurally complex and biologically significant molecules (Wanare, 2022).
properties
IUPAC Name |
2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N7O3S2/c1-11-3-2-4-13(7-11)26-14(8-12-9-15(27)22-17(29)21-12)24-25-19(26)31-10-16(28)23-18-20-5-6-30-18/h2-7,9H,8,10H2,1H3,(H,20,23,28)(H2,21,22,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSDDZUVKGBNNCD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=NN=C2SCC(=O)NC3=NC=CS3)CC4=CC(=O)NC(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N7O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide |
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